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Compound of Interest

Compound Name: Zinc Gluconate

Cat. No.: B10779097

Essential Safety and Handling Guide for Zinc
Gluconate

This document provides immediate safety, handling, and disposal protocols for Zinc
Gluconate, tailored for research, scientific, and drug development professionals. Adherence to
these guidelines is critical for ensuring laboratory safety and maintaining product integrity.

Immediate Safety Information

Zinc Gluconate presents several potential hazards that necessitate careful handling. It can
cause serious eye damage and may cause skin and respiratory irritation.[1][2][3][4]
Furthermore, it is classified as very toxic to aquatic life, with long-lasting effects, making
environmental containment crucial.[1][3][5][6] While not highly flammable, fine dust dispersed in
the air can pose a potential dust explosion hazard in the presence of an ignition source.[1]

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for Zinc Gluconate.
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Parameter Value Source

Health Hazards

LD50 Oral Rat > 5000 mg/kg [3]
Ecotoxicity

LC50 (Fish, 96h) 11.12 mg/l [3]
EC50 (Daphnia, 48h) 22.8 mgl/l [3]
CrE50 (Algae, 72h) 0.26 mg/l [3]

Physical/Chemical Properties

Melting Point 172-175°C [1]
Flash Point >93.3°C [1]
pH (1% wi/v solution) 55-75 [1]
Storage

Recommended Temperature +15°C to +25°C [1107]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Zinc Gluconate to minimize
exposure risk.

o Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side-
shields conforming to EN 166 (EU) or NIOSH (US) standards.[2][5][8]

e Hand Protection: Chemical-resistant, impervious gloves are mandatory.[2][5][7][8] Always
inspect gloves before use and select them based on the specific task and duration of
exposure.[2][8]

o Body Protection: Wear a lab coat, long-sleeved clothing, or other protective garments to
prevent skin contact.[2][5][8] For tasks with a higher risk of exposure, impervious clothing
and boots are recommended.[4]
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o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate
or if dust generation is unavoidable.[1][4][7][8] Respirator selection should be based on
known or anticipated exposure levels.[7]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for safety and
compliance.

Experimental Protocol: Step-by-Step Handling
Procedure

o Preparation: Before handling, ensure the work area is well-ventilated.[1][2] Confirm that an
eyewash station and safety shower are readily accessible.

e Donning PPE: Put on all required PPE as specified above.

e Handling the Chemical:

[e]

Avoid all direct contact with skin, eyes, and clothing.[2]

o

Minimize dust generation and accumulation during handling.[2]

[¢]

Avoid breathing in dust.[1][2]

o

Keep the container tightly closed when not in use.[1][2]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling is complete and before leaving
the lab.[1][2][8]

o Remove and wash contaminated clothing before reuse.[4][8]

o Do not eat, drink, or smoke in the work area.[2][8]

Storage Plan
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e Store in a cool, dry, and well-ventilated area, protected from direct sunlight.[1][2][9]
o Keep the container tightly sealed in its original or an approved alternative container.[1][2]
o Store separately from incompatible materials such as strong oxidizing agents.[8][9]
Spill and Emergency Plan
e Minor Spill:

o Evacuate non-essential personnel.

o Wearing full PPE, prevent further dust dispersal by gently moistening the spilled material
with water if necessary.[1]

o Carefully sweep or vacuum the spill into a suitable, labeled container for disposal.[2][4] Do
not use air hoses for cleaning.[10]

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[2][4][5]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty
of soap and water.[2][4][5] Get medical advice if irritation persists.[2]

o Inhalation: Move the affected person to fresh air. If breathing is difficult or symptoms
persist, seek medical attention.[2][4]

o Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce
vomiting.[5][8] Call a doctor or poison control center.[5]

Disposal Plan

» All waste materials, including unused product and contaminated containers, must be
disposed of in accordance with federal, state, and local regulations.[1][2]
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» This material is very toxic to aquatic life; do not allow it to enter drains, sewers, or
waterways.[5][6][7]

e Collect spillage for proper disposal.[1][3][5]
e Manage waste in an appropriate and approved waste disposal facility.[1]

Workflow Visualization

The following diagram illustrates the standard operational workflow for handling Zinc
Gluconate safely.
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Caption: Standard operating procedure for the safe handling of Zinc Gluconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Zinc
Gluconate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-zinc-gluconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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